Cas no 161796-11-8 (3-Fluoro-4-(methoxycarbonyl)benzoic acid)

3-Fluoro-4-(methoxycarbonyl)benzoic acid is a fluorinated aromatic compound featuring both a carboxylic acid and a methoxycarbonyl functional group. This structure makes it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The fluorine substituent enhances reactivity and can influence the electronic properties of derived compounds, while the ester and carboxyl groups provide sites for further functionalization. Its well-defined purity and stability under standard conditions ensure reliable performance in synthetic applications. This compound is particularly useful in cross-coupling reactions, esterifications, and as a building block for more complex molecular architectures.

3-Fluoro-4-(methoxycarbonyl)benzoic acid structure

161796-11-8 structure

Product Name:3-Fluoro-4-(methoxycarbonyl)benzoic acid

CAS No:161796-11-8

MF:C₉H₇FO₄

MW:198.147886514664

MDL:MFCD20639684

CID:2123765

PubChem ID:59295087

Update Time:2025-05-27

3-Fluoro-4-(methoxycarbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-(methoxycarbonyl)-3-fluorobenzoic acid
- 3-fluoro-4-(methoxycarbonyl)benzoic acid
- Methyl 4-carboxy-2-fluorobenzoate
- 1,4-Benzenedicarboxylic acid, 2-fluoro-, 1-methyl ester
- BHCZVQVKEQQOAN-UHFFFAOYSA-N
- 3-fluoro-4-methoxycarbonylbenzoic acid
- 2-Fluoroterephthalic acid 1-methyl ester
- AK00739557
- Z1982493958
- DTXSID401266770
- AS-43940
- EN300-112535
- Z1262515384
- CS-0132523
- SY139929
- 161796-11-8
- MFCD20639684
- AKOS026482370
- methyl 4-carboxyl-2-fluorobenzoate
- DB-331774
- 1-Methyl 2-fluoro-1,4-benzenedicarboxylate
- SCHEMBL1482927
- LGA79611
- 893-287-4
- DTXCID601697416
- 3-Fluoro-4-(methoxycarbonyl)benzoic acid
- MDL： MFCD20639684
- Inchi： 1S/C9H7FO4/c1-14-9(13)6-3-2-5(8(11)12)4-7(6)10/h2-4H,1H3,(H,11,12)
- InChI Key： BHCZVQVKEQQOAN-UHFFFAOYSA-N
- SMILES： FC1C=C(C(=O)O)C=CC=1C(=O)OC

Computed Properties

Exact Mass: 198.03283686g/mol
Monoisotopic Mass: 198.03283686g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 241
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 63.6

3-Fluoro-4-(methoxycarbonyl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SN747-250mg	3-Fluoro-4-(methoxycarbonyl)benzoic acid	161796-11-8	95+%	250mg	1738CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SN747-100mg	3-Fluoro-4-(methoxycarbonyl)benzoic acid	161796-11-8	95+%	100mg	793CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SN747-1g	3-Fluoro-4-(methoxycarbonyl)benzoic acid	161796-11-8	95+%	1g	2340.0CNY	2021-07-10
Alichem	A019099555-10g	3-Fluoro-4-(methoxycarbonyl)benzoic acid	161796-11-8	95%	10g	2,010.00 USD	2021-06-17
Alichem	A019099555-25g	3-Fluoro-4-(methoxycarbonyl)benzoic acid	161796-11-8	95%	25g	3,484.00 USD	2021-06-17
Alichem	A019099555-100g	3-Fluoro-4-(methoxycarbonyl)benzoic acid	161796-11-8	95%	100g	7,959.60 USD	2021-06-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SN747-200mg	3-Fluoro-4-(methoxycarbonyl)benzoic acid	161796-11-8	95+%	200mg	917.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SN747-50mg	3-Fluoro-4-(methoxycarbonyl)benzoic acid	161796-11-8	95+%	50mg	458.0CNY	2021-07-10
TRC	F593933-2.5mg	3-fluoro-4-(methoxycarbonyl)benzoic Acid	161796-11-8		2.5mg	$ 50.00	2022-06-02
TRC	F593933-5mg	3-fluoro-4-(methoxycarbonyl)benzoic Acid	161796-11-8		5mg	$ 70.00	2022-06-02